6,7-diethoxy-1-(2-methoxyphenyl)-1,4-dihydro-3H-isochromen-3-one

• IUPAC Name: 6,7-diethoxy-1-(2-methoxyphenyl)-1,4-dihydroisochromen-3-one
• InChI: InChI=1S/C20H22O5/c1-4-23-17-10-13-11-19(21)25-20(15(13)12-18(17)24-5-2)14-8-6-7-9-16(14)22-3/h6-10,12,20H,4-5,11H2,1-3H3
• InChI Key: TVCJJESLKFUKOR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C2C(OC(=O)CC2=C1)C3=CC=CC=C3OC)OCC
• Molecular Formula: C20H22O5
• Molecular Weight: 342.4 g/mol
• CAS No.: 639005-77-9

Description

6,7-diethoxy-1-(2-methoxyphenyl)-1,4-dihydro-3H-isochromen-3-one is a useful research compound. Its molecular formula is C20H22O5 and its molecular weight is 342.391. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Antitumor Agents

  A study by Mondal et al. (2003) developed a convenient method for the synthesis of 1-methoxy-5,10-dioxo-5,10-dihydro-1H-benzo[g]isochromene-3-carboxylic acid derivatives, highlighting the importance of 1,3-disubstituted cyclic alkenyl ethers in the framework of isochromene natural products, which could be relevant for the synthesis or study of 6,7-diethoxy-1-(2-methoxyphenyl)-1,4-dihydro-3H-isochromen-3-one derivatives (Mondal et al., 2003).

• Development of Efficient Synthetic Routes

  Sugahara et al. (2000) worked on developing an efficient synthetic route for anti-asthmatic agents, specifically focusing on the selective phosphodiesterase 4 inhibition property of similar compounds. This research could be relevant for understanding the synthesis challenges and strategies for compounds like this compound (Sugahara et al., 2000).

Potential Applications

• Antimicrobial and Anticoccidial Activity

  Research on compounds like 5-amino-5,6-dihydro-6-methoxy-2-methyl-2-(4'-biphenylyl)-2H-pyran-3(4H)-ones, related to the chemical structure of interest, demonstrated antimicrobial and anticoccidial activities, suggesting potential applications in medicinal chemistry and pharmacology (Georgiadis, 1976).

• Antifungal Activity

  A study by Wang et al. (2012) on polyketides from the solid culture of an endolichenic fungus revealed compounds with structural similarities exhibiting antifungal activity against Candida albicans, indicating potential applications for compounds like this compound in developing antifungal agents (Wang et al., 2012).

Safety and Hazards

No specific safety hazards reported.